Cas no 1705512-13-5 (4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705512-13-5
• MF: C₁₈H₁₇NO₂S₂
• MW: 343.463082075119
• CID: 5366668
• Update Time: 2025-11-07

4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzofuranyl[tetrahydro-7-(2-thienyl)-1,4-thiazepin-4(5H)-yl]-
• 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C18H17NO2S2/c20-18(15-12-13-4-1-2-5-14(13)21-15)19-8-7-17(23-11-9-19)16-6-3-10-22-16/h1-6,10,12,17H,7-9,11H2
• InChI Key： ZUTUDUMCWYRYAY-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1CCC(C2SC=CC=2)SCC1)=O

Additional information on 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

Comprehensive Overview of 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705512-13-5)

4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705512-13-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound combines a benzofuran moiety with a thiophene ring, linked through a thiazepane scaffold, making it a versatile candidate for drug discovery and functional materials. Researchers are particularly interested in its role as a small molecule inhibitor or ligand in various biochemical pathways.

The molecular structure of 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane features a 1,4-thiazepane core, which is a seven-membered ring containing nitrogen and sulfur atoms. This core is functionalized with a benzofuran-2-carbonyl group at the 4-position and a thiophen-2-yl group at the 7-position. The presence of these aromatic systems enhances the compound's ability to interact with biological targets, such as enzymes or receptors, through π-π stacking and hydrophobic interactions. The carbonyl group further contributes to its reactivity, enabling potential derivatization for structure-activity relationship (SAR) studies.

In recent years, 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been explored for its potential applications in central nervous system (CNS) disorders, given the pharmacological relevance of benzofuran and thiophene derivatives. For instance, compounds with similar scaffolds have shown activity as serotonin receptor modulators, which are critical targets for treating depression, anxiety, and neurodegenerative diseases. Additionally, the thiazepane ring is known to improve metabolic stability, making this compound a promising candidate for further preclinical evaluation.

Another area of interest for 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane is its potential use in organic electronics. The thiophene and benzofuran units are well-known for their electron-rich properties, which are advantageous in designing organic semiconductors and light-emitting diodes (OLEDs). Researchers are investigating how the incorporation of the thiazepane ring affects the compound's optoelectronic properties, such as charge transport and luminescence efficiency.

The synthesis of 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Key intermediates, such as 1-benzofuran-2-carboxylic acid and 2-thiophenemethylamine, are often employed to construct the final molecule. Optimization of reaction conditions, such as solvent choice and catalyst loading, is crucial to achieving high yields and purity, which are essential for subsequent biological or material science applications.

From a commercial perspective, 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price varies depending on purity and scale, but it is generally considered a high-value research chemical. The compound's CAS number, 1705512-13-5, is a critical identifier for procurement and regulatory compliance, ensuring researchers obtain the correct material for their studies.

In summary, 4-(1-benzofuran-2-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705512-13-5) represents a fascinating intersection of medicinal chemistry and materials science. Its unique structural attributes, combined with the pharmacological and electronic properties of its constituent moieties, make it a compelling subject for ongoing research. Whether as a potential therapeutic agent or a component in advanced materials, this compound exemplifies the innovative potential of modern heterocyclic chemistry.